Cas no 125383-31-5 (2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(2-thienyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(2-thienyl)-
• CAS No: 125383-31-5
• MF: C₁₄H₁₀ClN₃S
• MW: 287.767300128937
• MDL: MFCD18324900
• CID: 1218103
• PubChem ID: 75358132
• Update Time: 2025-04-20

2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(2-thienyl)-
• 4-(4-chlorophenyl)-6-thiophen-2-ylpyrimidin-2-amine
• MFCD18324900
• 125383-31-5
• 4-(4-Chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• MDL： MFCD18324900
• Inchi： 1S/C14H10ClN3S/c15-10-5-3-9(4-6-10)11-8-12(18-14(16)17-11)13-2-1-7-19-13/h1-8H,(H2,16,17,18)
• InChI Key： HOIHXUJRDWHXIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C2=CC=CS2)N=C(N)N=1

Computed Properties

• Exact Mass: 287.0286
• Monoisotopic Mass: 287.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 51.8